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Compound of Interest

Compound Name: BW 245C

CAS No.: 72880-75-2

Cat. No.: B7803703

Get Quote

Executive Summary
BW 245C (Hydantoin prostaglandin analogue) serves as a critical pharmacological tool in

cardiovascular research, functioning as a highly selective and potent agonist for the

Prostaglandin D2 receptor 1 (DP1).[1][2] Unlike the endogenous ligand Prostaglandin D2

(PGD2), which activates both DP1 and DP2 (CRTH2) receptors, BW 245C allows researchers

to isolate DP1-mediated pathways.

This guide details the technical application of BW 245C in elucidating mechanisms of

vasodilation, platelet inhibition, and vascular remodeling. It provides validated experimental

protocols and mechanistic insights essential for drug discovery programs targeting the PGD2

pathway.

Pharmacological Profile & Mechanism of Action[3]
[4]
Chemical Identity and Selectivity
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BW 245C is a hydantoin derivative distinct from the prostanoid structure of PGD2, granting it

enzymatic stability and receptor specificity.

Primary Target: DP1 Receptor (High Affinity, Ki ~ 0.9 nM).

Selectivity: >70-fold selectivity over DP2 (CRTH2) and minimal activity at EP1/FP receptors.

It exhibits partial agonism at EP2 and EP4 receptors only at high concentrations.

Potency: EC50 for cAMP accumulation is approximately 1.1 nM in human platelets.

Mechanistic Signaling Pathway
BW 245C exerts its effects via the Gs-protein coupled receptor pathway. Upon binding to DP1,

it triggers the following cascade:

Receptor Activation: Conformational change in DP1.

G-Protein Coupling: Activation of Gαs.

Effector Stimulation: Adenylyl Cyclase (AC) converts ATP to cAMP.

Kinase Activation: Elevated cAMP activates Protein Kinase A (PKA).

Downstream Effects:

Platelets: Phosphorylation of VASP and inhibition of calcium mobilization (preventing

aggregation).

Smooth Muscle: Inhibition of Myosin Light Chain Kinase (MLCK) leading to relaxation

(vasodilation).
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Figure 1: The signal transduction pathway of BW 245C mediated through the DP1 receptor,

leading to distinct physiological outcomes in platelets and vascular smooth muscle.

Key Applications in Cardiovascular Research
Platelet Aggregation Inhibition
BW 245C is the "gold standard" tool for assessing DP1-mediated anti-thrombotic activity.

Species Sensitivity: A critical variable in experimental design is species difference. Human

platelets are highly sensitive (IC50 ~2.5 nM), whereas rat platelets require significantly

higher concentrations (IC50 ~250 nM).

Mechanism: It inhibits ADP-induced aggregation by elevating intra-platelet cAMP, preventing

the conformational change required for fibrinogen binding to GPIIb/IIIa.

Vasodilation and Niacin Flushing Models
BW 245C mimics the cutaneous vasodilation observed in niacin-induced flushing. Niacin

stimulates PGD2 release from Langerhans cells; BW 245C is used to confirm that the

subsequent flushing is mediated specifically by the DP1 receptor on vascular smooth muscle,

rather than DP2.

Hemodynamics: Systemic administration causes dose-dependent hypotension and

tachycardia (reflexive or direct).

Regional Flow: Increases blood flow preferentially in the skin and skeletal muscle.

Atherosclerosis and Metabolic Protection
Recent studies utilizing BW 245C in ApoE-/- mice have revealed that DP1 activation reduces

aortic wall thickness and inhibits diet-induced obesity. This suggests a therapeutic potential for

DP1 agonists in managing cardiometabolic risk factors beyond simple vasodilation.

Experimental Protocols
Protocol: Ex Vivo Platelet Aggregation Assay (Human)
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Objective: To quantify the anti-thrombotic potency of BW 245C against ADP-induced

aggregation.

Expertise Note: Use plastic or siliconized glassware throughout. Platelets are highly sensitive to

contact activation by glass.

Blood Collection: Draw venous blood into sodium citrate (3.2%) tubes. Avoid heparin as it

can induce spontaneous aggregation.

PRP Preparation: Centrifuge at 200 x g for 15 minutes at room temperature. Collect the

supernatant (Platelet-Rich Plasma).

PPP Preparation: Centrifuge the remaining blood at 2000 x g for 15 minutes to obtain

Platelet-Poor Plasma (used as the 100% transmission blank).

Incubation:

Aliquot 450 µL of PRP into cuvettes containing a stir bar (1000 rpm, 37°C).

Add BW 245C (dissolved in DMSO/Saline) at varying concentrations (0.1 nM – 100 nM).

Incubate for 2 minutes. (Note: Short incubation prevents receptor desensitization).

Challenge: Add ADP (final concentration 5-10 µM) to induce aggregation.

Measurement: Monitor light transmission for 5-7 minutes. Calculate % inhibition relative to

vehicle control.

Protocol: In Vivo Hemodynamic Assessment (Rat)
Objective: To measure the vasodepressor response and regional blood flow changes.[3]

Expertise Note: Due to the lower sensitivity of rat DP1 receptors, doses must be adjusted

(µg/kg range) compared to human in vitro studies.

Anesthesia: Induce with Inactin (100 mg/kg i.p.) or Pentobarbital. Maintain body temperature

at 37°C.
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Cannulation:

Carotid Artery: For continuous Mean Arterial Pressure (MAP) and Heart Rate (HR)

monitoring.[3]

Jugular Vein: For drug administration.[4]

Equilibration: Allow 30 minutes for hemodynamic stabilization.

Administration:

Administer BW 245C as a bolus or infusion (e.g., 0.3, 3.0, 30 µg/kg).[3]

Vehicle Control: 6% Ethanol in Saline (BW 245C has limited aqueous solubility).

Data Acquisition: Record MAP and HR continuously.

Optional (Microspheres): To measure regional blood flow, inject radiolabeled microspheres

before and during the plateau of the drug effect.
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Figure 2: Workflow for the Ex Vivo Platelet Aggregation Assay using BW 245C.

Data Summary: Potency & Selectivity

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/16405449/
https://www.mdpi.com/2313-7673/8/8/570
https://www.benchchem.com/product/b7803703/docs?utm_src=pdf-body#the-role-of-bw-245c-in-cardiovascular-research-a-technical-guide
https://pubmed.ncbi.nlm.nih.gov/16405449/
https://www.benchchem.com/product/b7803703/docs?utm_src=pdf-body#the-role-of-bw-245c-in-cardiovascular-research-a-technical-guide
https://www.benchchem.com/product/b7803703/docs?utm_src=pdf-body-img#the-role-of-bw-245c-in-cardiovascular-research-a-technical-guide
https://www.benchchem.com/product/b7803703/docs?utm_src=pdf-body#the-role-of-bw-245c-in-cardiovascular-research-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7803703?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value / Characteristic Context

Target Receptor
DP1 (Prostaglandin D2

Receptor 1)
Primary target

Binding Affinity (Ki) 0.9 nM Human Platelet Membranes

Potency (EC50) 1.1 nM cAMP accumulation (Human)

Potency (IC50) 2.5 nM
ADP-induced Aggregation

(Human)

Potency (IC50) ~250 nM
ADP-induced Aggregation

(Rat)

Selectivity > 1000-fold vs DP2 (CRTH2)
Critical for distinguishing

mechanisms

Solubility ~50 mg/ml in DMSO/Ethanol
Poor water solubility; requires

organic solvent
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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